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Compound of Interest

Compound Name: C19H20BrN3O6

Cat. No.: B15173447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The following provides a comprehensive guide to the proper disposal procedures for the

chemical compound with the molecular formula C19H20BrN3O6. The information is based on

available safety data and standard laboratory practices for non-hazardous materials.

Hazard Assessment
According to the Safety Data Sheet (SDS) from Sigma-Aldrich, the compound C19H20BrN3O6
is not classified as a hazardous substance or mixture according to the Globally Harmonised

System (GHS) of Classification and Labelling of Chemicals. This is the primary factor guiding

its disposal. However, it is crucial to always consult your institution's specific waste

management policies and local regulations, as these may have additional requirements.

Personal Protective Equipment (PPE)
Before handling C19H20BrN3O6 for disposal or any other purpose, it is essential to wear

appropriate Personal Protective Equipment (PPE) as a standard laboratory practice. This

includes:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.
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Disposal Procedures for Uncontaminated
C19H20BrN3O6
For the pure, uncontaminated solid compound, the disposal procedure is straightforward due to

its non-hazardous nature.

Step 1: Deactivation/Neutralization (If Applicable)

Given its non-hazardous classification, chemical deactivation is not required.

Step 2: Containment

Ensure the waste material is in a sealed, clearly labeled container. The label should indicate

the full chemical name or molecular formula and state that it is "non-hazardous waste."

Step 3: Final Disposal

Solid Waste: The sealed container with the solid C19H20BrN3O6 can typically be disposed

of in the regular laboratory solid waste stream.[1][2][3] Do not dispose of it in a manner that

could lead to dust generation.

Aqueous Solutions: If the compound is in a dilute aqueous solution, it may be permissible to

dispose of it down the sanitary sewer with copious amounts of water.[1][2][4] However, this is

highly dependent on local regulations and the concentration of the solution. Always check

with your institution's Environmental Health and Safety (EHS) office before disposing of any

chemical down the drain.

Disposal of Contaminated Materials
If C19H20BrN3O6 has been used in experiments and is mixed with or has contaminated other

materials (e.g., solvents, other reagents, sharps, or consumables), the disposal procedure is

dictated by the most hazardous component of the mixture.

Mixtures with Hazardous Solvents: If mixed with flammable, corrosive, reactive, or toxic

solvents, the entire mixture must be treated as hazardous waste. It should be collected in a

designated, properly labeled hazardous waste container for pickup by your institution's EHS

personnel.
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Contaminated Labware: Disposable items such as gloves, pipette tips, and paper towels that

are contaminated with C19H20BrN3O6 but not with any hazardous substances can

generally be disposed of in the regular solid laboratory waste. If contaminated with

hazardous materials, they must be disposed of as hazardous waste.

Empty Containers: The original container of C19H20BrN3O6, once empty, should be triple-

rinsed with a suitable solvent (e.g., water or ethanol). The rinsate should be collected and

disposed of according to the guidelines for the solvent used. After rinsing, the container label

should be defaced, and the container can be disposed of in the regular recycling or trash,

depending on the material.

Summary of Key Data
The following table summarizes the essential information for the proper handling and disposal

of C19H20BrN3O6.

Parameter Value/Information Source

Molecular Formula C19H20BrN3O6 -

GHS Hazard Classification
Not a hazardous substance or

mixture
SDS

Primary Disposal Route (Solid)
Regular Laboratory Solid

Waste
[1][2][3]

Primary Disposal Route

(Aqueous)
Sanitary Sewer (with approval) [1][2][4]

Required PPE
Safety glasses, gloves, lab

coat
Standard Practice

Spill Cleanup
Sweep up solid, place in a

container for disposal.
SDS

Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the appropriate disposal path

for C19H20BrN3O6 and materials contaminated with it.
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Caption: Disposal decision workflow for C19H20BrN3O6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15173447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

